Cas no 389-61-7 (Quinoxaline,2,3-diphenyl-5-(trifluoromethyl)-)

Quinoxaline,2,3-diphenyl-5-(trifluoromethyl)- structure
389-61-7 structure
Product Name:Quinoxaline,2,3-diphenyl-5-(trifluoromethyl)-
CAS No:389-61-7
MF:C21H13F3N2
MW:350.336535215378
CID:318852
PubChem ID:345355
Update Time:2025-04-19

Quinoxaline,2,3-diphenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,2,3-diphenyl-5-(trifluoromethyl)-
    • 2,3-diphenyl-5-(trifluoromethyl)quinoxaline
    • 2,3-Diphenyl-5-trifluormethyl-chinoxalin
    • 2,3-diphenyl-5-trifluoromethyl-quinoxaline
    • AC1L82LA
    • NSC402962
    • NSC-402962
    • 389-61-7
    • DTXSID20323066
    • Inchi: 1S/C21H13F3N2/c22-21(23,24)16-12-7-13-17-20(16)26-19(15-10-5-2-6-11-15)18(25-17)14-8-3-1-4-9-14/h1-13H
    • InChI Key: UYZOKZWTJAWDPE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2C1=NC(C1C=CC=CC=1)=C(C1C=CC=CC=1)N=2)(F)F

Computed Properties

  • Exact Mass: 350.10319
  • Monoisotopic Mass: 350.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
  • LogP: 5.98260
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